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Compound of Interest

Compound Name: 5-Morpholino-2-nitrophenol

Cat. No.: B070920

An In-depth Technical Guide to 5-Morpholino-2-
nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Morpholino-2-nitrophenol is a substituted nitrophenol compound featuring a morpholine
ring. While specific experimental data on this molecule is limited in publicly accessible
literature, this guide provides a comprehensive overview of its known and predicted chemical
properties. It also discusses potential biological activities and synthetic pathways based on the
reactivity of structurally related compounds. This document is intended to serve as a
foundational resource for researchers interested in the potential applications of 5-Morpholino-
2-nitrophenol in medicinal chemistry and materials science.

Chemical Properties

5-Morpholino-2-nitrophenol, with the IUPAC name 5-(morpholin-4-yl)-2-nitrophenol, is a
yellow to light yellow crystalline powder.[1] Its chemical structure consists of a phenol ring
substituted with a nitro group at position 2 and a morpholine ring at position 5.

Physicochemical Data
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A compilation of the available and computed physicochemical properties of 5-Morpholino-2-
nitrophenol is presented in Table 1. Notably, while a melting point is reported, other
experimental data such as boiling point and pKa are not readily available.

Property Value Source

5-(morpholin-4-yl)-2-

IUPAC Name nitrophenol PubChem|[2]
CAS Number 175135-19-0 PubChem][2]
Molecular Formula C10H12N204 PubChem|[2]
Molecular Weight 224.21 g/mol PubChem[2]

) Inferred from related
Yellow to light yellow )
Appearance ) compounds and supplier
crystalline powder
data[1]

Melting Point 150-153 °C Chemical Supplier[1]

Boiling Point Not available

Soluble in organic solvents

such as ethanol, acetone, and ] ]
Chemical Supplier[1],

Solubility chloroform.[1] Qualitative
o ) PubChem|[2]
solubility in aqueous solution
at pH 7.4 is >33.6 pg/mL.[2]
pKa Not available
XLogP3 1.6 PubChem][2]
Topological Polar Surface Area  78.5 A2 PubChem|[2]

Spectroscopic Data

Detailed experimental spectroscopic data such as *H NMR, 13C NMR, and mass spectrometry
for 5-Morpholino-2-nitrophenol are not readily available in the public domain. However,
PubChem does provide access to an ATR-IR spectrum.[2]
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Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 5-Morpholino-2-
nitrophenol is not described in the reviewed literature, a plausible synthetic route can be
inferred from general organic chemistry principles and published methods for analogous
compounds. A potential synthetic pathway is outlined below.

Postulated Synthetic Pathway

A common method for the synthesis of such compounds involves the nucleophilic aromatic
substitution of a suitable precursor. In this case, a likely starting material would be a di-
substituted benzene with good leaving groups.

G—Chloro-Z-nitrophen(D Nucleophilic Aromatic Substitution

I > [
| > 5—Morpholino—2—nitrophencD
Base (e.g., K2CO3)
Morpholine Solvent (e.g., DMF)
Heat

Nitroaromatic Compound Uptake into cell Enzymatic Reduction Reactive Intermediates Cellular Damage Cell Death
(R-NO2) (Nitroreductases) (R-NO, R-NHOH) (e.g., DNA damage, oxidative stress)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the chemical properties of 5-Morpholino-2-
nitrophenol?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070920#what-are-the-chemical-properties-of-5-
morpholino-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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